![molecular formula C15H22N4 B2681957 4-Ethyl-3-propyl-1-(2-(pyridin-2-yl)ethyl)-1H-pyrazol-5-amine CAS No. 19551-27-0](/img/structure/B2681957.png)
4-Ethyl-3-propyl-1-(2-(pyridin-2-yl)ethyl)-1H-pyrazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Ethyl-3-propyl-1-(2-(pyridin-2-yl)ethyl)-1H-pyrazol-5-amine is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound is a pyrazole derivative that has shown promising results in various studies related to pharmacology and medicinal chemistry. In
Scientific Research Applications
The potential therapeutic applications of 4-Ethyl-3-propyl-1-(2-(pyridin-2-yl)ethyl)-1H-pyrazol-5-amine have been investigated in various scientific studies. One of the most significant applications of this compound is its potential as an anti-inflammatory agent. Studies have shown that this compound has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.
Another potential application of this compound is its use as an anti-cancer agent. Studies have shown that this compound has cytotoxic effects on various cancer cell lines such as breast cancer, colon cancer, and lung cancer. This compound induces apoptosis in cancer cells by activating the caspase pathway.
Mechanism of Action
The mechanism of action of 4-Ethyl-3-propyl-1-(2-(pyridin-2-yl)ethyl)-1H-pyrazol-5-amine involves the inhibition of various enzymes and signaling pathways. This compound inhibits the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a crucial role in the production of pro-inflammatory cytokines. Inhibition of COX-2 activity leads to a decrease in the production of pro-inflammatory cytokines, thus reducing inflammation.
This compound also inhibits the activity of NF-κB, which is a transcription factor that regulates the expression of various genes involved in inflammation and cancer. Inhibition of NF-κB activity leads to a decrease in the expression of pro-inflammatory and pro-cancer genes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been investigated in various studies. This compound has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. It also has cytotoxic effects on various cancer cell lines by inducing apoptosis.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-Ethyl-3-propyl-1-(2-(pyridin-2-yl)ethyl)-1H-pyrazol-5-amine in lab experiments is its potential as an anti-inflammatory and anti-cancer agent. This compound has shown promising results in various studies, making it a potential candidate for further development as a therapeutic agent.
One of the limitations of using this compound in lab experiments is its complex synthesis method. The synthesis of this compound requires several steps and purification techniques, making it challenging to obtain a pure and high yield product.
Future Directions
There are several future directions for the scientific research of 4-Ethyl-3-propyl-1-(2-(pyridin-2-yl)ethyl)-1H-pyrazol-5-amine. One of the future directions is the development of this compound as a potential anti-inflammatory and anti-cancer agent. Further studies are needed to investigate the efficacy and safety of this compound in animal models and clinical trials.
Another future direction is the investigation of the mechanism of action of this compound. Further studies are needed to elucidate the molecular targets and signaling pathways involved in the anti-inflammatory and anti-cancer effects of this compound.
Conclusion
In conclusion, this compound is a pyrazole derivative that has shown promising results in various scientific studies related to pharmacology and medicinal chemistry. This compound has potential therapeutic applications as an anti-inflammatory and anti-cancer agent. Further studies are needed to investigate the efficacy and safety of this compound in animal models and clinical trials, as well as the mechanism of action involved in its effects.
Synthesis Methods
The synthesis of 4-Ethyl-3-propyl-1-(2-(pyridin-2-yl)ethyl)-1H-pyrazol-5-amine is a complex process that involves several steps. The initial step involves the reaction of 2-acetylpyridine with ethyl 3-oxobutanoate in the presence of sodium ethoxide. The resulting product is then treated with propylamine to yield the desired compound. The purity and yield of the final product can be improved by using various purification techniques such as column chromatography and recrystallization.
properties
IUPAC Name |
4-ethyl-5-propyl-2-(2-pyridin-2-ylethyl)pyrazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N4/c1-3-7-14-13(4-2)15(16)19(18-14)11-9-12-8-5-6-10-17-12/h5-6,8,10H,3-4,7,9,11,16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTWOFVRPBJPTHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NN(C(=C1CC)N)CCC2=CC=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.